Cas no 1121-31-9 (2-Mercaptopyridine N-oxide)
2-Mercaptopyridine N-oxide is a versatile compound characterized by its sulfur-containing functionality. It is utilized in various synthetic pathways due to its unique reactivity, which facilitates the construction of complex organic molecules. This compound exhibits excellent stability and high purity, making it ideal for research and development applications in the pharmaceutical and agrochemical industries.
2-Mercaptopyridine N-oxide structure
Product Name:2-Mercaptopyridine N-oxide
CAS No:1121-31-9
MF:C5H5NOS
MW:127.164299726486
MDL:MFCD00006196
CID:40803
PubChem ID:1570
Update Time:2025-10-16
2-Mercaptopyridine N-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptopyridine-N-oxide
- 1-Hydroxy-2(1H)-pyridinethione
- 2-Pyridinethiol 1-oxide
- N-Hydroxy-2-thiopyridone
- Pyrithione
- 2-Mercaptopyridine N-oxide
- 2-Mercaptypyridine-N-oxide anhydrous
- MercaptopyridineNoxide
- MercaptypyridineNoxideanhydrous
- 1-Hydroxypyridine-2-thione
- 2-Pyridinethiol N-oxide
- Pyridine-2-thiol-1-oxide
- 1-Hydroxy-2-pyridinethione
- 2-Mercapto pyridine oxide
- 2-mercapto-pyridine N-oxide
- 2-mercaptopyridine-1-oxide
- 2-pyridinethiol-1-oxide
- 2-thiopyridine-N-oxide
- Omadine
- pyridine-N-oxide-2-thiophenol
- PYRIDINETHIOLOXIDE
- 2-Pyridinethiol, 1-oxide
- N-Hydroxypyridine-2-thione
- 1-Hydroxyl-1H-pyridine-2-thione
- Pyridine-2-thiol N-oxide
- 2-Mercaptopyridine monoxide
- 2-MERCAPTOPYRIDINE 1-OXIDE
- SQ 2113
- 1-Hydroxy-2-(1H)-pyridinethione
- 1-hydroxypyridine-2(1H)-thione
- SB21519
- 1-hydroxy-1,2-dihydropyridine-2-thione
- 2-(1H)-Pyridinethione, 1-hydroxy-
- 5-21-07-00150 (Beilstein Handbook Reference)
- A855797
- YBBJKCMMCRQZMA-UHFFFAOYSA-
- NSC 179790
- EN300-18970
- 2-mercapto pyridine N-oxide
- MLS001335993
- W-108657
- 2(1H)-Pyridinethione, 1-hydroxy-
- 2-Mercaptopyridine N-oxide, 99%
- BRN 0906983
- J-002710
- 2-HPT cpd
- 2(1H)-Pyridinethione,1-hydroxy-
- AKOS006239794
- MFCD00006196
- InChI=1/C5H5NOS/c7-6-4-2-1-3-5(6)8/h1-4,7H
- MLS001335994
- AB00615
- NS00003475
- DTXSID00149908
- CHEMBL1356238
- DTXSID4048010
- NS00014197
- AS-10952
- 2-SULFANYLPYRIDIN-1-IUM-1-OLATE
- Q27116892
- HY-B1747
- 2-pyridinethiol-N-oxide
- 2-Thiopyridine-N-oxide-
- 2-mercapto-pyridine-N-oxide
- 2-mercapto-pyridine-1-oxide
- mercapto pyridine-1-oxide
- DTXCID1072399
- SMR000814708
- NSC179790
- 6GK82EC25D
- 2mercapto pyridine N-oxide
- EINECS 214-328-9
- CHEBI:36578
- WLN: T6NYJ AQ BUS
- H0302
- SCHEMBL24755
- AI3-60234
- pyridinethiol n-oxide
- BRN 0109936
- UNII-6GK82EC25D
- cid_1570
- CHEMBL1650619
- NCGC00246995-01
- PYRITHIONE [MI]
- D78428
- NSC-179790
- PYRITHIONE [WHO-DD]
- CS-0013767
- 1-Oxido-2-pyridinyl hydrosulfide
- A802496
- LS-13036
- BEW
- SCHEMBL49266
- AKOS001147723
- mercaptopyridine-1-oxide
- BDBM50366038
- FT-0612771
- BDBM60985
- 1121-31-9
- HMS1772L20
- EINECS 214-329-4
- CHEBI:36584
- FGVVTMRZYROCTH-UHFFFAOYSA-N
- A802495
- 1-oxidanylpyridine-2-thione
- 1-hydroxy-1H-pyridine-2-thione
- AM20210024
- 1121-30-8
- Q2119951
- pyridine-2-thiol 1-oxide
- DB06815
- 2-ercaptopyridine--xide
- YBBJKCMMCRQZMA-UHFFFAOYSA-N
- 2-mercaptopyridine-1-oxid
- 1-oxidopyridin-1-ium-2-thiol
- MFCD00059791
- SY245984
- pyridine, 1,2-dihydro-1-hydroxy-2-thio-
- STL557814
- DA-57273
- DB-038047
- G12162
- pyridine-2(1H)-thione, 1-hydroxy-
- 2-Pyridinethiol1-oxide
- pyridine, 1-oxide, 2-mercapto-
- BBL104003
- FH175788
- FM38212
-
- MDL： MFCD00006196
- Inchi： 1S/C5H5NOS/c7-6-4-2-1-3-5(6)8/h1-4,7H
- InChI Key： YBBJKCMMCRQZMA-UHFFFAOYSA-N
- SMILES： S=C1C=CC=CN1O
- BRN： 109936
Computed Properties
- Exact Mass: 127.00900
- Monoisotopic Mass: 127.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55.6
Experimental Properties
- Color/Form: Gray, foul smelling, crystalline powder
- Density: 1.255 (estimate)
- Melting Point: 70.0 to 73.0 deg-C
- Boiling Point: 253.8°Cat760mmHg
- Flash Point: 107.3°C
- Refractive Index: 1.5480 (estimate)
- Solubility: Soluble in tris-hydrochloric acid.
- Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
- PSA: 64.26000
- LogP: 1.40380
- Merck: 14,7994
- Sensitiveness: Air & Light Sensitive
- Solubility: Not determined
2-Mercaptopyridine N-oxide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：2811
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S24/25
- FLUKA BRAND F CODES：8-10-13-23
- RTECS：UT8999000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：0-10°C
- Risk Phrases：R22; R36/37/38
- Safety Term：S24/25
2-Mercaptopyridine N-oxide Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Mercaptopyridine N-oxide Pricemore >>
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| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | QM7899-1g |
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2-Mercaptopyridine N-oxide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1121-31-9)2-Pyridinethiol 1-oxide
Order Number:LE8680
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1121-31-9)2-Mercaptopyridine N-oxide
Order Number:A855797
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:56
Price ($):280.0
Email:sales@amadischem.com
2-Mercaptopyridine N-oxide Related Literature
-
Tian Han,Xiao-Qin Wang,Tong Guo,Hong-Sheng Cao,Wei-Peng Chen,Ling He Dalton Trans. 2023 52 7551
-
Daniele Sanna,Valeria Ugone,Giovanni Micera,Eugenio Garribba Dalton Trans. 2012 41 7304
-
Daniele Sanna,Valeria Ugone,Giovanni Micera,Eugenio Garribba Dalton Trans. 2012 41 7304
-
Surendar Karwasara,Chandan Kumar Jha,Soumen Sinhababu,Selvarajan Nagendran Dalton Trans. 2016 45 7200
-
Masood Fereidoonnezhad,Zahra Ramezani,Mahshid Nikravesh,Jalalaldin Zangeneh,Mohsen Golbon Haghighi,Zahra Faghih,Behrouz Notash,Hamid R. Shahsavari New J. Chem. 2018 42 7177
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